4-Chloro-7-fluorochromane

• Molecular Formula: C9H8ClFO
• Molecular Weight: 186.61 g/mol
• IUPAC Name: 4-chloro-7-fluoro-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C9H8ClFO/c10-8-3-4-12-9-5-6(11)1-2-7(8)9/h1-2,5,8H,3-4H2
• InChI Key: GREGTZVMWJHRPP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1Cl)C=CC(=C2)F

Description

4-Chloro-7-fluorochromane is a useful research compound. Its molecular formula is C9H8ClFO and its molecular weight is 186.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-fluorochroman-4-ol (1.80 g, 10.7 mmol, STEP 1) and pyridine (0.35 mL) in diethyl ether (14 mL) was added thionyl chloride (3.9 mL, 53.5 mmol) at 0° C. The reaction mixture was stirred at the same temperature for 3 hours, and evaporated to remove excess thionyl chloride. The residue was quenched with water, and extracted with ethyl acetate. The extract was washed with brine, dried over magnesium sulfate, and concentrated in vacuum to afford the title compound as a pale brown solid (2.0 g, quant.):